Cas no 1092349-26-2 (6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one)

6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one is a fluorinated aromatic ketone derivative with potential applications in pharmaceutical and organic synthesis. Its structure incorporates a 4-fluorobenzyl ether group attached to a partially hydrogenated naphthalenone core, offering unique reactivity and selectivity in chemical transformations. The presence of the fluorine atom enhances metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The compound's well-defined stereochemistry and functional group compatibility allow for precise modifications, facilitating the development of targeted bioactive molecules. Its synthetic versatility and potential as a scaffold for further derivatization underscore its utility in medicinal chemistry research.

6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one structure

1092349-26-2 structure

Product Name:6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one

CAS No:1092349-26-2

MF:C₁₇H₁₅FO₂

MW:270.298208475113

CID:4797834

Update Time:2025-06-12

6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

- 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one
- BDBM50017425
- Inchi： 1S/C17H15FO2/c18-14-6-4-12(5-7-14)11-20-15-8-9-16-13(10-15)2-1-3-17(16)19/h4-10H,1-3,11H2
- InChI Key： OJOVCIYZZGJNJH-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)COC1C=CC2C(CCCC=2C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 336
XLogP3: 3.6
Topological Polar Surface Area: 26.3

6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM260043-1g	6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one	1092349-26-2	97%	1g	$410	2021-08-18
Chemenu	CM260043-1g	6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one	1092349-26-2	97%	1g	$410	2023-01-01
Alichem	A219006953-1g	6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2h)-one	1092349-26-2	95%	1g	$473.04	2023-09-04

6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Related Categories

Additional information on 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one

Research Brief on 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one (CAS: 1092349-26-2)

In recent years, the compound 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one (CAS: 1092349-26-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the fluorobenzyl group and the dihydronaphthalenone core structure makes it a valuable scaffold for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key areas of interest is its potential as an inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Preliminary data suggest that 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one exhibits selective binding affinity towards certain kinases, which are critical targets in cancer therapy. These findings open new avenues for the development of targeted therapies with improved efficacy and reduced side effects.

The synthesis and optimization of 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of this compound with high purity and yield, facilitating further biological evaluation. Researchers have employed various strategies, including structure-activity relationship (SAR) studies, to enhance its pharmacological profile. These efforts have led to the identification of derivatives with improved potency and pharmacokinetic properties.

In addition to its therapeutic potential, the compound has been investigated for its role in chemical biology as a probe for studying protein-ligand interactions. Its ability to modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and identifying novel drug targets. Recent publications have highlighted its utility in high-throughput screening assays and in vitro models, providing insights into its mode of action and potential off-target effects.

Despite the promising findings, challenges remain in the clinical translation of 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural and pharmacological properties make it a valuable asset for drug discovery and development. Continued research and innovation will be crucial in unlocking its full potential and bringing it closer to clinical application.